Cas no 933740-65-9 (7-(aminomethyl)azepan-2-one)

• Product Name: 7-(aminomethyl)azepan-2-one
• CAS No: 933740-65-9
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5228235
• Update Time: 2026-03-07

7-(aminomethyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 7-(aminomethyl)hexahydro-
• 7-(aminomethyl)azepan-2-one

• Inchi： 1S/C7H14N2O/c8-5-6-3-1-2-4-7(10)9-6/h6H,1-5,8H2,(H,9,10)
• InChI Key： QFVODXPRXHULBA-UHFFFAOYSA-N
• SMILES： N1C(CN)CCCCC1=O

Additional information on 7-(aminomethyl)azepan-2-one

7-(Aminomethyl)azepan-2-one: A Comprehensive Overview

The compound with CAS No. 933740-65-9, commonly referred to as 7-(aminomethyl)azepan-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of azepanone, a seven-membered lactam, with an aminomethyl group attached at the seventh position. Its unique structure endows it with a range of interesting chemical and biological properties, making it a subject of extensive research and development.

7-(Aminomethyl)azepan-2-one has been explored for its potential applications in drug design, particularly in the development of bioactive molecules. Recent studies have highlighted its role as a building block for constructing complex molecular architectures, which can be tailored to interact with specific biological targets. For instance, researchers have utilized this compound as a precursor for synthesizing inhibitors of key enzymes involved in metabolic pathways, such as kinases and proteases.

The synthesis of 7-(aminomethyl)azepan-2-one involves a multi-step process that typically begins with the preparation of azepanone derivatives. One common approach is the ring-closing lactamization of an appropriate amino acid derivative, followed by functionalization to introduce the aminomethyl group. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production of this compound.

From a structural standpoint, 7-(aminomethyl)azepan-2-one exhibits a rigid seven-membered ring system with an amide functionality at position 2 and an aminomethyl group at position 7. This arrangement creates steric and electronic effects that influence its reactivity and interactions with other molecules. The presence of the amide group also contributes to hydrogen bonding capabilities, which are critical for its potential role in bioactive compounds.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 7-(aminomethyl)azepan-2-one in various chemical environments. Molecular docking studies have revealed that this compound can bind effectively to protein targets, suggesting its potential as a lead compound in drug discovery efforts. Furthermore, spectroscopic analyses, including NMR and IR spectroscopy, have provided insights into its conformational flexibility and stability under different conditions.

In terms of applications, 7-(aminomethyl)azepan-2-one has shown promise in the development of peptide-based drugs. Its ability to serve as a scaffold for incorporating diverse functional groups makes it highly versatile in medicinal chemistry. For example, researchers have explored its use in creating peptidomimetics that mimic the activity of natural peptides while exhibiting improved pharmacokinetic properties.

Another area where 7-(aminomethyl)azepan-2-one has demonstrated potential is in materials science. Its rigid structure and functionalizable groups make it an attractive candidate for designing advanced materials such as polymers and hybrid organic-inorganic frameworks. Recent studies have investigated its use as a building block for constructing self-assembled monolayers and stimuli-responsive materials.

The exploration of 7-(aminomethyl)azepan-2-one continues to expand into new frontiers. Collaborative efforts between chemists, biologists, and computational scientists are driving innovative applications for this compound across multiple disciplines. As research progresses, it is anticipated that 7-(aminomethyl)azepan-2-one will play an increasingly important role in advancing both basic science and applied technologies.